Cas no 2172212-15-4 (5-methoxy-2-(1-sulfanylethyl)phenol)

• Product Name: 5-methoxy-2-(1-sulfanylethyl)phenol
• CAS No: 2172212-15-4
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6069667
• PubChem ID: 165483189
• Update Time: 2025-05-24

5-methoxy-2-(1-sulfanylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(1-sulfanylethyl)phenol
• EN300-1288208
• 2172212-15-4

• Inchi： 1S/C9H12O2S/c1-6(12)8-4-3-7(11-2)5-9(8)10/h3-6,10,12H,1-2H3
• InChI Key： DTOSUQKNUAHNJF-UHFFFAOYSA-N
• SMILES： SC(C)C1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-methoxy-2-(1-sulfanylethyl)phenol

Professional Introduction to Compound with CAS No. 2172212-15-4 and Product Name: 5-methoxy-2-(1-sulfanylethyl)phenol

The compound with the CAS number 2172212-15-4 and the product name 5-methoxy-2-(1-sulfanylethyl)phenol represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both a methoxy group and a sulfanylethyl side chain on a phenolic backbone imparts distinct chemical properties that make it a versatile intermediate for further functionalization.

Recent advancements in synthetic methodologies have enabled more efficient access to this class of compounds, including 5-methoxy-2-(1-sulfanylethyl)phenol. The synthesis of such molecules often involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution, and directed ortho-metalation have been particularly useful in constructing the desired framework. These methods not only highlight the synthetic ingenuity but also underscore the importance of understanding electronic effects and steric interactions in designing effective synthetic routes.

The structural features of 5-methoxy-2-(1-sulfanylethyl)phenol make it an attractive scaffold for developing novel bioactive molecules. The methoxy group serves as a hydrogen bond acceptor, which can enhance binding affinity to biological targets, while the sulfanylethyl side chain introduces hydrophilicity and potential for further derivatization. Such structural elements are frequently exploited in the design of small molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

In the realm of oncology research, phenolic derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The compound 5-methoxy-2-(1-sulfanylethyl)phenol, with its aromatic core and functionalized side chains, could potentially interfere with critical signaling pathways by competing with natural substrates or modulating enzyme activity. Preliminary computational studies have suggested that this molecule may exhibit inhibitory effects on certain tyrosine kinases, which are overexpressed in many cancer types. These findings are supported by experimental data indicating that structurally related compounds exhibit significant cytotoxicity in vitro against various cancer cell lines.

Beyond its potential role in oncology, 5-methoxy-2-(1-sulfanylethyl)phenol has also been explored for its anti-inflammatory properties. Phenols are well-known for their ability to scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress—a key factor in inflammatory processes. The sulfanylethyl group may further enhance these antioxidant capabilities by increasing solubility and bioavailability. Recent studies have demonstrated that derivatives of this class can modulate inflammatory cytokine production and reduce leukocyte infiltration into sites of inflammation, suggesting therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic profile of 5-methoxy-2-(1-sulfanylethyl)phenol is another critical aspect that influences its clinical applicability. Metabolic stability, solubility, and distribution within biological systems are all factors that must be carefully considered during drug development. Advances in computational modeling have allowed researchers to predict these properties with greater accuracy before conducting costly wet-lab experiments. For instance, molecular dynamics simulations can provide insights into how this compound might interact with biological membranes or bind to target proteins, while quantum mechanical calculations can estimate its metabolic degradation pathways.

In conclusion,5-methoxy-2-(1-sulfanylethyl)phenol represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential bioactivity. Its synthesis highlights the ingenuity of modern synthetic chemistry, while its applications span multiple therapeutic areas, including oncology and anti-inflammation. As our understanding of biological targets improves and new synthetic techniques emerge,5-methoxy-2-(1-sulfanylethyl)phenol may serve as a valuable building block for developing next-generation therapeutics that address unmet medical needs.